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Compound of Interest

Compound Name: Z-His-met-oh

Cat. No.: B1352442

Get Quote

Introduction & Scientific Context
Z-His-Met-OH is a synthetic dipeptide derivative widely utilized in enzymology to characterize

the kinetic parameters and substrate specificity of proteases. Structurally, it consists of a

histidine-methionine dipeptide backbone where the N-terminal amino group is protected by a

benzyloxycarbonyl (Z or Cbz) group.

Key Structural Features:
N-terminal Protection (Z-group): The carbobenzoxy group mimics a peptide bond and blocks

the N-terminus, preventing degradation by aminopeptidases (e.g., Leucine Aminopeptidase).

This ensures that any observed hydrolysis is due to endopeptidase or carboxypeptidase

activity.

Peptide Bond (His-Met): The target bond for cleavage.

Free C-terminus (-OH): Allows the molecule to serve as a substrate for Carboxypeptidases,

which cleave amino acids from the C-terminus.

Primary Applications:
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Carboxypeptidase Assays: Specifically Carboxypeptidase A (CPA), which exhibits a

preference for C-terminal aromatic or large aliphatic hydrophobic residues (like Methionine,

Phenylalanine, Leucine).

Endopeptidase Specificity Profiling: Used to determine the

for enzymes (e.g., Thermolysin, Papain) that may cleave the His-Met bond, releasing Z-His
and free Methionine.

Inhibition Studies: Serving as a competitive substrate to test protease inhibitors.

Mechanism of Action
The assay relies on the hydrolytic cleavage of the peptide bond between the Histidine and

Methionine residues.

Reaction Scheme:

Detection Principle:
Since the substrate (Z-His-Met-OH) and the first product (Z-His-OH) have blocked N-termini,

they do not react significantly with amine-reactive colorimetric reagents like Ninhydrin or TNBS

(Trinitrobenzenesulfonic acid). However, the second product, L-Methionine, possesses a free

-amino group. Therefore, the appearance of a free amine signal is directly proportional to the
enzyme activity.

Visualization of Pathway
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Caption: Enzymatic hydrolysis of Z-His-Met-OH yields free Methionine, detectable via amine-

reactive reagents.

Experimental Protocol: Carboxypeptidase A Assay
This protocol describes the kinetic assay of Carboxypeptidase A (CPA) using Z-His-Met-OH,

utilizing a discontinuous Ninhydrin detection method.

A. Materials Required[1][2][3]
Substrate: Z-His-Met-OH (Store at -20°C).

Enzyme: Carboxypeptidase A (e.g., from Bovine Pancreas).

Assay Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5. (Note: High salt promotes CPA

solubility and activity).

Ninhydrin Reagent: 2% Ninhydrin in ethanol/buffer.

Stop Solution: 0.2 M Citrate Buffer pH 3.0 or 10% TCA.

Standard: L-Methionine (for standard curve).

B. Reagent Preparation
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Substrate Stock (20 mM): Dissolve Z-His-Met-OH in a minimal volume of 0.1 M NaOH or

DMSO, then dilute with Assay Buffer. Note: Ensure final pH is 7.5.

Enzyme Stock: Dissolve CPA in Assay Buffer containing 10% LiCl (if necessary for solubility)

or just high salt buffer. Keep on ice.

C. Assay Procedure (Step-by-Step)
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Step Action Volume Notes

1 Prepare Reaction Mix 450 µL

Mix Assay Buffer and

Substrate Stock (Final

conc. 0.5 - 2.0 mM).

2 Equilibrate -
Incubate at 25°C for 5

minutes.

3 Initiate Reaction 50 µL
Add Enzyme Stock.

Mix gently.

4 Incubation -

Incubate at 25°C for

defined time points

(e.g., 0, 5, 10, 15, 30

min).

5 Sampling 100 µL
Remove aliquot at

each time point.

6 Termination 100 µL

Add aliquot to tube

containing Stop

Solution (Citrate pH

3.0).

7 Detection 200 µL

Add Ninhydrin

Reagent to the

terminated sample.

8 Development -

Heat at 100°C (boiling

water bath) for 10-15

minutes.

9 Measurement -

Cool to RT. Add 1 mL

50% Ethanol (diluent).

Read Absorbance at

570 nm.

D. Data Analysis
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Standard Curve: Prepare L-Methionine standards (0–500 µM) and treat with Ninhydrin as

above. Plot

vs. Concentration.

Calculation: Convert sample

to [Methionine] released (

).

Kinetics: Plot Initial Velocity (

,

) vs. Substrate Concentration (

). Fit to the Michaelis-Menten equation:

Troubleshooting & Optimization
Issue Possible Cause Solution

High Background Signal
Contaminated substrate or

buffer.

Ensure Z-His-Met-OH is pure

(free Met). Use fresh buffers.

No Activity
Enzyme inactivation or pH

mismatch.

CPA requires Zn²⁺. Ensure no

chelators (EDTA) are present.

Check pH (7.5 is optimal).

Precipitation Substrate insolubility.

Z-peptides can be

hydrophobic. Use <5% DMSO

or increase salt concentration.

Non-Linear Rates Substrate depletion (>10%).
Reduce enzyme concentration

or incubation time.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the discontinuous colorimetric assay of protease activity.
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Disclaimer: This protocol is for research use only. Always consult the Safety Data Sheet (SDS)

for Z-His-Met-OH and Ninhydrin before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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